Cas no 1609558-98-6 (Ethyl 2-(3-cyanopyrazin-2-YL)acetate)

• Product Name: Ethyl 2-(3-cyanopyrazin-2-YL)acetate
• CAS No: 1609558-98-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4823343
• Update Time: 2025-06-11

Ethyl 2-(3-cyanopyrazin-2-YL)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(3-CYANOPYRAZIN-2-YL)ACETATE
• 3-Cyanopyrazine-2-acetic acid ethyl ester
• Ethyl 2-(3-cyanopyrazin-2-YL)acetate

• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)5-7-8(6-10)12-4-3-11-7/h3-4H,2,5H2,1H3
• InChI Key： JCNWSIZOEFVXNL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 0
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Ethyl 2-(3-cyanopyrazin-2-YL)acetate

Comprehensive Overview of Ethyl 2-(3-cyanopyrazin-2-YL)acetate (CAS No. 1609558-98-6)

Ethyl 2-(3-cyanopyrazin-2-YL)acetate (CAS No. 1609558-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyanopyrazine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a pyrazine ring with a cyano group and an ethyl acetate side chain, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Ethyl 2-(3-cyanopyrazin-2-YL)acetate has surged, driven by advancements in heterocyclic chemistry and the need for novel small-molecule therapeutics. Researchers frequently search for "synthesis of cyanopyrazine derivatives" or "applications of pyrazine-based esters," reflecting the compound's relevance in cutting-edge projects. Its role in constructing kinase inhibitors and antiviral agents aligns with global trends targeting precision medicine and infectious disease control.

The compound's molecular stability and reactivity are often highlighted in peer-reviewed studies. For instance, its electron-withdrawing cyano group enhances electrophilic properties, facilitating cross-coupling reactions—a hot topic in green chemistry forums. Laboratories optimizing "microwave-assisted synthesis of pyrazine esters" or "scalable routes for cyanopyrazine production" frequently cite CAS No. 1609558-98-6 as a benchmark.

From an industrial perspective, Ethyl 2-(3-cyanopyrazin-2-YL)acetate is valued for its low environmental impact compared to traditional halogenated intermediates. This aligns with the sustainable chemistry movement, where queries like "eco-friendly heterocyclic synthesis" dominate academic and commercial discussions. Analytical techniques such as HPLC purity testing and NMR structural confirmation are critical for ensuring its quality, addressing another common search theme: "characterization of pyrazine derivatives."

Emerging applications in material science, particularly in organic electronics, further elevate the compound's profile. Its conjugated π-system makes it a candidate for organic semiconductors, resonating with trends in "flexible electronics design." Patent analyses reveal growing interest in incorporating this moiety into light-emitting diodes (OLEDs) and photovoltaic materials.

In summary, Ethyl 2-(3-cyanopyrazin-2-YL)acetate exemplifies the intersection of medicinal chemistry and advanced materials. Its CAS No. 1609558-98-6 serves as a pivotal reference for researchers exploring "structure-activity relationships in pyrazines" or "scalable synthetic methodologies." As innovation accelerates, this compound will likely remain at the forefront of molecular design breakthroughs.